Cas no 2228484-80-6 (2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal)

2-Methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propanal is a fluorinated pyrazole derivative characterized by its trifluoromethyl group and aldehyde functionality. This compound exhibits notable reactivity due to the presence of the electron-withdrawing trifluoromethyl group, which enhances its utility in synthetic chemistry, particularly in the construction of heterocyclic frameworks. The aldehyde moiety offers versatility for further functionalization, making it valuable for applications in pharmaceuticals and agrochemicals. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug discovery. The compound’s well-defined molecular architecture ensures consistent performance in reactions, supporting its use as a key intermediate in organic synthesis.
2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal structure
2228484-80-6 structure
Product Name:2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal
CAS No:2228484-80-6
MF:C9H11F3N2O
MW:220.191652536392
CID:6111079
PubChem ID:165704914
Update Time:2025-10-21

2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal
    • 2-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propanal
    • EN300-1953659
    • 2228484-80-6
    • Inchi: 1S/C9H11F3N2O/c1-8(2,5-15)7-4-6(9(10,11)12)13-14(7)3/h4-5H,1-3H3
    • InChI Key: UCULACYJRXVHJN-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(C=O)(C)C)N(C)N=1)(F)F

Computed Properties

  • Exact Mass: 220.08234746g/mol
  • Monoisotopic Mass: 220.08234746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.9Ų

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Additional information on 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal

Comprehensive Overview of 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6)

2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazole and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The structural complexity of 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) allows for diverse reactivity, making it a versatile building block in organic synthesis. Its trifluoromethyl group is particularly noteworthy, as this moiety is known to enhance the metabolic stability and lipophilicity of compounds, traits highly sought after in drug discovery and agrochemical formulations. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are pivotal in designing next-generation therapeutics and crop protection agents.

In the context of current trends, the demand for fluorinated compounds like 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) has surged due to their unique physicochemical properties. Fluorination is a hot topic in medicinal chemistry, as it often improves the bioavailability and target specificity of pharmaceutical candidates. This compound’s pyrazole ring further adds to its appeal, given the ring’s prevalence in FDA-approved drugs and its role in modulating biological activity.

From an industrial perspective, 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) is also being investigated for its potential in polymer chemistry and catalysis. Its ability to act as a precursor for functionalized polymers has opened new avenues in material science, particularly in the development of high-performance coatings and electronic materials. Additionally, its role in catalytic processes is under exploration, with early findings suggesting it could enhance reaction efficiencies in certain transformations.

Environmental and regulatory considerations are also shaping the discourse around 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6). As sustainability becomes a priority, researchers are evaluating greener synthesis routes for this compound, aligning with the principles of green chemistry. Questions such as "How can fluorinated compounds be synthesized more sustainably?" and "What are the environmental impacts of trifluoromethyl-containing molecules?" are frequently searched, reflecting the growing intersection of science and sustainability.

In summary, 2-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanal (CAS No. 2228484-80-6) stands at the forefront of modern chemical research. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—coupled with its alignment with industry trends like fluorination and sustainable synthesis, make it a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.

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